Cas no 18189-09-8 (Benzoic acid,2-amino-5-chloro-, heptyl ester)
18189-09-8 structure
Product Name:Benzoic acid,2-amino-5-chloro-, heptyl ester
CAS No:18189-09-8
MF:C14H20ClNO2
MW:269.76710319519
CID:160190
PubChem ID:140348
Update Time:2025-04-19
Benzoic acid,2-amino-5-chloro-, heptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-amino-5-chloro-, heptyl ester
- Anthranilic acid, 5-chloro-, heptyl ester
- heptyl 2-amino-5-chlorobenzoate
- AKOS012754702
- DTXSID10171215
- 18189-09-8
-
- Inchi: 1S/C14H20ClNO2/c1-2-3-4-5-6-9-18-14(17)12-10-11(15)7-8-13(12)16/h7-8,10H,2-6,9,16H2,1H3
- InChI Key: JBBXMSNYFQZXJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(=O)OCCCCCCC)N
Computed Properties
- Exact Mass: 269.1184
- Monoisotopic Mass: 269.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Benzoic acid,2-amino-5-chloro-, heptyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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